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Compound of Interest

Compound Name: Boc-Hse(Me)-OH

CAS No.: 104839-08-9

Cat. No.: B2700196

Get Quote

Product: Boc-Hse(Me)-OH (N-α-t-Butoxycarbonyl-O-methyl-L-homoserine) CAS: 104839-08-9

Molecular Weight: 233.26 g/mol Support Ticket ID: SOL-HSE-001[1][2]

Technical Snapshot & Root Cause Analysis
Many researchers encounter immediate precipitation when attempting to dissolve Boc-
Hse(Me)-OH directly in aqueous buffers (PBS, TBS) or water.[1][2] This is not a product defect

but a physicochemical characteristic of the molecule.[1][2]

The Solubility Paradox
While amino acids are generally water-soluble, this derivative presents a "Hydrophobic Triple

Lock":

Boc Group: The tert-butoxycarbonyl group is bulky and highly lipophilic, masking the N-

terminal amine.[1][2]

Methyl Ether Side Chain: Unlike native Homoserine (which has a hydrophilic -OH group), the

methylated side chain (-OMe) loses hydrogen bond donor capability, significantly reducing
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water affinity.[1][2]

Protonated Carboxyl Group: In its solid state (free acid), the C-terminal carboxyl group (-

COOH) is protonated.[1][2] Without ionization, the molecule lacks a charged "handle" to

interact with water molecules.[2]

The Solution: To achieve aqueous solubility, you must either (A) solubilize the hydrophobic

regions using organic co-solvents or (B) force the ionization of the carboxylic acid to create a

soluble salt.[1][2]

Decision Matrix: Choosing the Right Protocol
Use the following workflow to select the optimal dissolution method for your specific application.
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START: Define Application

Is organic solvent (DMSO/DMF)
tolerated in your assay?

YES NO
(Strictly Aqueous)

Target Concentration?
PROTOCOL B:

In Situ Salt Formation
(NaHCO3 / NaOH)

> 10 mM < 10 mM

PROTOCOL C:
Advanced Formulation
(PEG300 / Tween 80)

PROTOCOL A:
Organic Stock Spike

(DMSO/DMF)

Click to download full resolution via product page

Figure 1: Decision tree for solubilizing Boc-Hse(Me)-OH based on experimental constraints.

Step-by-Step Troubleshooting Protocols
Protocol A: The "Organic Spike" (Standard Lab Use)
Best for: In vitro biochemical assays, enzyme kinetics, and general stock preparation.[2]
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Theory: Dissolving the compound in a water-miscible organic solvent first overcomes the lattice

energy of the solid.[1][2] Subsequent dilution into buffer keeps the molecule in solution if the

final concentration is below the saturation limit.[1][2]

Prepare Stock Solution:

Weigh the Boc-Hse(Me)-OH powder.[1][2]

Add 100% DMSO (or DMF) to achieve a concentration of 50–100 mM (approx. 11–23

mg/mL).[1][2]

Note: Vortex vigorously.[1][2] The solution should be clear and colorless.

Dilution Step (Critical):

Slowly add the stock solution to your aqueous buffer (e.g., PBS pH 7.[1][2]4) while

vortexing the buffer.[1][2]

Do not add buffer to the stock; this causes local high concentrations of water and

immediate precipitation.[1][2]

Limit: Keep the final DMSO concentration < 1% (v/v) to avoid cellular toxicity, unless your

assay tolerates higher.

Protocol B: In Situ Salt Formation (Strictly Aqueous)
Best for: Cell culture where DMSO is toxic, or sensitive structural biology applications.[2]

Theory: By raising the pH slightly above the pKa of the carboxylic acid (approx pKa 3.8), we

deprotonate the -COOH to -COO⁻Na⁺.[1][2] This ionic charge pulls the hydrophobic Boc group

into the aqueous phase.[1][2]

Calculate Equivalents:

You need exactly 1.0 to 1.1 molar equivalents of base.[1][2] Excess base can degrade the

Boc group or damage cells.[1][2]

Preparation:
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Suspend Boc-Hse(Me)-OH in water (it will be cloudy/particulate).[1][2]

Add 1.0 eq of 0.1 M NaOH or 1.0 eq of NaHCO₃ (Sodium Bicarbonate).[1][2]

Example: For 23.3 mg (0.1 mmol) of Boc-Hse(Me)-OH, add 1.0 mL of 0.1 M NaOH.[1][2]

Sonication:

Sonicate the suspension until it turns clear.[1][2] This may take 5–10 minutes.

Buffer Adjustment:

Once dissolved, dilute this concentrate into your working buffer.[1][2]

Warning: If you dilute into a low pH buffer (< pH 5), the compound will re-protonate and

precipitate.[1][2]

Protocol C: Advanced Formulation (High
Concentration/In Vivo)
Best for: Animal studies or assays requiring high solubility (>10 mM) without precipitation.[1][2]

Theory: Uses a co-solvent system to encapsulate the hydrophobic regions, preventing

aggregation in physiological fluids.[2]

Formulation Recipe (Yields ~11 mM or 2.5 mg/mL):

Dissolve 2.5 mg Boc-Hse(Me)-OH in 100 µL DMSO (10% of final vol).

Add 400 µL PEG300 (40% of final vol) and mix.

Add 50 µL Tween-80 (5% of final vol) and mix.

Add 450 µL Saline or PBS (45% of final vol).

Result: A clear, stable solution suitable for injection or high-concentration spiking.[1][2]

Solubility Data Reference
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Solvent System Solubility Limit (Approx.) Notes

Pure Water (pH 6-7) < 0.1 mg/mL Practically insoluble.[1][2]

0.1 M NaOH / NaHCO₃ > 10 mg/mL
Forms soluble Sodium salt.[1]

[2] Stable for <24h.

DMSO / DMF > 50 mg/mL
Excellent solubility.[1][2]

Hygroscopic (keep dry).[1][2]

Ethanol / Methanol > 20 mg/mL Good solubility.[1][2]

PBS (pH 7.4) < 0.5 mg/mL

Direct addition fails; requires

pre-dissolution (Protocol A).[1]

[2]

Frequently Asked Questions (FAQ)
Q: I dissolved the compound in DMSO, but it turned cloudy when I added it to my cell culture

media. Why? A: This is "crashing out."[1][2] It happens if the concentration in the media

exceeds the aqueous solubility limit (~0.5 mg/mL for the free acid) or if the mixing was too

rapid.[1][2] Fix: Lower the working concentration or switch to Protocol B (Salt Formation) to

increase the intrinsic aqueous solubility of the molecule.[1][2]

Q: Is the Boc group stable in the basic conditions used in Protocol B? A: Yes. The Boc (tert-

butyloxycarbonyl) group is base-stable.[1][2][3] It resists hydrolysis in NaOH or NaHCO₃ at

room temperature.[1][2] However, it is acid-labile.[1][2] Do not expose the solution to strong

acids (TFA, HCl) unless you intend to remove the protecting group.[1][2]

Q: Can I autoclave solutions of Boc-Hse(Me)-OH? A:No. The Boc group is thermally unstable

and can decompose (releasing isobutylene and CO2) at high temperatures, especially in

aqueous solution.[1][2] Sterilize by filtration (0.22 µm) only.

Q: I see "Hse" and "His" used in literature. Are they the same? A:No.

His = Histidine (Imidazole side chain).[1][2]

Hse = Homoserine (Hydroxyethyl side chain).[1][2]
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Boc-Hse(Me)-OH is an ether derivative of Homoserine, often used as a Methionine

surrogate.[1][2] Ensure you are using the correct CAS (104839-08-9).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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